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Compound of Interest

Compound Name: CP 376395

Cat. No.: B1663366 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive cross-study analysis of CP-376395, a potent and selective non-peptide

antagonist of the Corticotropin-Releasing Factor Receptor 1 (CRF1). This document

summarizes key quantitative data, details common experimental methodologies, and visualizes

the underlying biological pathways and experimental workflows to offer a comparative

perspective on the effects of CP-376395 against other relevant CRF1 receptor antagonists.

Quantitative Comparison of CRF1 Receptor
Antagonists
The following tables summarize the binding affinity and functional potency of CP-376395 in

comparison to other notable CRF1 receptor antagonists.

Table 1: Comparative Binding Affinity of CRF1 Receptor Antagonists
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Compoun
d

Receptor Species
Assay
Type

Ki (nM) IC50 (nM)
Referenc
e

CP-376395 CRF1 Human
Radioligan

d Binding
12 - [1][2][3]

CP-376395 CRF2 Human
Radioligan

d Binding
>10,000 - [1][2][3]

Antalarmin CRF1 Human
Radioligan

d Binding
- 3 [4]

MTIP CRF1 Human
Computatio

nal

Lower

binding

free energy

than CP-

376395

-

D-

PheCRF12

-41

CRF1 Rat
Radioligan

d Binding
15.5 ± 4 - [5]

α-helical

CRF9-41
CRF1 Rat

Radioligan

d Binding
10.3 ± 6 - [5]

Table 2: In Vitro Functional Antagonism of CRF1 Receptor Antagonists

Compound Assay Type Cell Line Stimulus IC50 (nM) Reference

CP-376395
Adenylate

Cyclase

Rat Cerebral

Cortex /

Human CRF1

oCRF
Apparent Ki

of 12 nM

D-

PheCRF12-

41

Adenylate

Cyclase

Rat Brain

Homogenate

s

CRF 78 ± 15 [5]

α-helical

CRF9-41

Adenylate

Cyclase

Rat Brain

Homogenate

s

CRF 260 ± 30 [5]
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Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and methodologies discussed, the following diagrams

have been generated using the DOT language.
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Caption: CRF1 Receptor Signaling Cascade and Antagonism by CP-376395.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1663366?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Evaluation In Vivo Evaluation

Data Analysis and Interpretation

Radioligand Binding Assay
(Determine Ki)

Functional Assay
(e.g., cAMP accumulation)

(Determine IC50)

Animal Model Selection
(e.g., Rat, Mouse)

Compound Administration
(e.g., i.p., p.o.)

CP-376395 vs. Vehicle vs. Comparator

Application of Stressor
(e.g., Forced Swim, Restraint)

HPA Axis Readouts
(Blood sampling for ACTH/Corticosterone)

Behavioral Assessment
(e.g., Elevated Plus Maze, Fear Conditioning)

Statistical Analysis

Interpretation of Results

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1663366?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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